N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H23FN2O2S/c1-15-20(28-22(25-15)17-6-8-18(23)9-7-17)13-14-24-21(26)12-5-16-3-10-19(27-2)11-4-16/h3-4,6-11H,5,12-14H2,1-2H3,(H,24,26)
• InChI Key: HAGIOAPVRUEBQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)CCNC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C22H23FN2O2S
• Molecular Weight: 398.5 g/mol

Description

N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H23FN2O2S and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Physical Properties

Two N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides : This study discusses the structural and geometric properties of N-substituted pyrazoline derivatives, emphasizing their molecular conformation and intermolecular interactions, which could suggest potential applications in material science or pharmaceuticals due to their specific structural characteristics (Köysal et al., 2005).

Antioxidant and Anticancer Activity

Antioxidant and Anticancer Activity of Novel Derivatives : This research highlights the antioxidant and anticancer activities of novel derivatives, indicating the potential of such compounds in therapeutic applications, particularly in treating specific cancers and in developing antioxidant supplements (Tumosienė et al., 2020).

Photophysical Properties

Solvent-sensitive charge-transfer absorption behaviours and dual-emissive fluorescent properties : This study explores the photophysical properties of a thiazole-conjugated pyridinium complex, suggesting its use in sensors and fluorescent markers due to its unique dual-emissive fluorescence and solvent-sensitive charge-transfer absorption (Li et al., 2009).

Antibacterial and Antifungal Agents

Synthesis and characterization of new types of 2-(6-methoxy-2-naphthyl)propionamide derivatives : This research presents the synthesis of novel compounds with significant antibacterial and antifungal activities, suggesting their potential as new antimicrobial agents in medical treatments (Helal et al., 2013).

Fluorophores for Imaging and Sensing

N-ethoxycarbonylpyrene- and perylene thioamides as building blocks in the synthesis of efficient color-tunable 4-hydroxythiazole-based fluorophores : This study explores the synthesis of fluorophores with tunable colors and high emission efficiency, indicating potential applications in bioimaging and organic electronics (Witalewska et al., 2019).